Cas no 1261846-60-9 (4-Chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-ol)

4-Chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-ol structure
1261846-60-9 structure
Product Name:4-Chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-ol
CAS No:1261846-60-9
MF:C13H8ClF3O
MW:272.650233268738
MDL:MFCD18315709
CID:2621927
PubChem ID:53221443
Update Time:2025-10-28

4-Chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

    • MFCD18315709
    • AKOS017557290
    • 1261846-60-9
    • 2-CHLORO-5-(2-TRIFLUOROMETHYLPHENYL)PHENOL
    • 4-Chloro-2'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
    • DTXSID40686084
    • 4-Chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-ol
    • 2-Chloro-5-(2-trifluoromethylphenyl)phenol, 95%
    • MDL: MFCD18315709
    • Inchi: 1S/C13H8ClF3O/c14-11-6-5-8(7-12(11)18)9-3-1-2-4-10(9)13(15,16)17/h1-7,18H
    • InChI Key: JCZIWPVQQUXBLV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1O)C1C=CC=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 272.0215771g/mol
  • Monoisotopic Mass: 272.0215771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 20.2Ų

4-Chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-ol Pricemore >>

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